3-Chloro-2,5-diisopropylpyrazine

Specification

• CAS No.: 74152-17-3
• Molecular Formula: C10H15ClN2
• Molecular Weight: 198.69 g/mol
• IUPAC Name: 3-chloro-2,5-di(propan-2-yl)pyrazine
• Standard InChI: InChI=1S/C10H15ClN2/c1-6(2)8-5-12-9(7(3)4)10(11)13-8/h5-7H,1-4H3
• Standard InChI Key: BBIWVGIJONRRJB-UHFFFAOYSA-N
• SMILES: CC(C)C1=CN=C(C(=N1)Cl)C(C)C
• Canonical SMILES: CC(C)C1=CN=C(C(=N1)Cl)C(C)C

Introduction

Chemical Identity and Nomenclature

3-Chloro-2,5-diisopropylpyrazine is identified by the CAS registry number 74152-17-3 and is also known by its alternative systematic name: Pyrazine, 3-chloro-2,5-bis(1-methylethyl)-. The compound has a molecular formula of C₁₀H₁₅ClN₂ with a molecular weight of 198.69 g/mol. As indicated by its name, this compound features a pyrazine core with specific substituents positioned at the 2, 3, and 5 positions of the heterocyclic ring.

Table 1: Chemical Identity of 3-Chloro-2,5-diisopropylpyrazine

Parameter	Information
CAS Number	74152-17-3
Molecular Formula	C₁₀H₁₅ClN₂
Molecular Weight	198.69 g/mol
IUPAC Name	3-Chloro-2,5-bis(1-methylethyl)pyrazine
Alternative Name	Pyrazine, 3-chloro-2,5-bis(1-methylethyl)-

Structure-Activity Relationships

Understanding the structure-activity relationships of pyrazine derivatives can provide insights into the potential properties of 3-Chloro-2,5-diisopropylpyrazine. In general, the biological and chemical activities of pyrazines are influenced by the nature, position, and number of substituents on the heterocyclic ring.

The chlorine substituent at position 3 introduces electronic effects that can influence the compound's reactivity. Chlorine, being electronegative, withdraws electron density from the ring through inductive effects while potentially donating electrons through resonance. This electronic distribution can affect the compound's interactions with biological targets and its reactivity in chemical transformations.

The isopropyl groups at positions 2 and 5 contribute hydrophobic character to the molecule, which can enhance membrane permeability and influence binding to hydrophobic pockets in biological targets. The steric bulk provided by these groups may also affect the three-dimensional conformation of the molecule and its ability to access specific binding sites.

Analytical Methods and Characterization

Standard analytical techniques used for the characterization of heterocyclic compounds would be applicable to 3-Chloro-2,5-diisopropylpyrazine. While specific data for this compound is limited in the search results, general approaches can be inferred.

Nuclear magnetic resonance (NMR) spectroscopy is a powerful tool for structural elucidation of pyrazine derivatives. For pyrazines in general, the ¹H-NMR spectrum typically shows characteristic chemical shifts for the ring protons. In the case of 3-Chloro-2,5-diisopropylpyrazine, the isopropyl groups would give rise to distinctive signals, typically a doublet for the methyl protons and a septet for the methine proton.

Mass spectrometry would provide molecular weight confirmation and fragmentation patterns characteristic of the compound's structure. Infrared spectroscopy could reveal functional group signatures, particularly the C-Cl stretching vibration and patterns associated with the pyrazine ring.

High-performance liquid chromatography (HPLC) or gas chromatography (GC) coupled with appropriate detection methods would be useful for assessing the purity of synthesized or commercial samples of the compound.